Thr-ser-lys-tyr-arg
Thr-ser-lys-tyr-arg
Brand Name:
Vulcanchem
CAS No.:
83759-54-0
VCID:
VC0024484
InChI:
InChI=1S/C28H47N9O9/c1-15(39)22(30)26(44)37-21(14-38)25(43)34-18(5-2-3-11-29)23(41)36-20(13-16-7-9-17(40)10-8-16)24(42)35-19(27(45)46)6-4-12-33-28(31)32/h7-10,15,18-22,38-40H,2-6,11-14,29-30H2,1H3,(H,34,43)(H,35,42)(H,36,41)(H,37,44)(H,45,46)(H4,31,32,33)/t15-,18+,19+,20+,21+,22+/m1/s1
SMILES:
CC(C(C(=O)NC(CO)C(=O)NC(CCCCN)C(=O)NC(CC1=CC=C(C=C1)O)C(=O)NC(CCCN=C(N)N)C(=O)O)N)O
Molecular Formula:
C28H47N9O9
Molecular Weight:
653.7 g/mol
Thr-ser-lys-tyr-arg
CAS No.: 83759-54-0
Main Products
VCID: VC0024484
Molecular Formula: C28H47N9O9
Molecular Weight: 653.7 g/mol
CAS No. | 83759-54-0 |
---|---|
Product Name | Thr-ser-lys-tyr-arg |
Molecular Formula | C28H47N9O9 |
Molecular Weight | 653.7 g/mol |
IUPAC Name | (2S)-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S,3R)-2-amino-3-hydroxybutanoyl]amino]-3-hydroxypropanoyl]amino]hexanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid |
Standard InChI | InChI=1S/C28H47N9O9/c1-15(39)22(30)26(44)37-21(14-38)25(43)34-18(5-2-3-11-29)23(41)36-20(13-16-7-9-17(40)10-8-16)24(42)35-19(27(45)46)6-4-12-33-28(31)32/h7-10,15,18-22,38-40H,2-6,11-14,29-30H2,1H3,(H,34,43)(H,35,42)(H,36,41)(H,37,44)(H,45,46)(H4,31,32,33)/t15-,18+,19+,20+,21+,22+/m1/s1 |
Standard InChIKey | COHPSYLINFUPSS-HHHIRMLJSA-N |
Isomeric SMILES | C[C@H]([C@@H](C(=O)N[C@@H](CO)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CC1=CC=C(C=C1)O)C(=O)N[C@@H](CCCN=C(N)N)C(=O)O)N)O |
SMILES | CC(C(C(=O)NC(CO)C(=O)NC(CCCCN)C(=O)NC(CC1=CC=C(C=C1)O)C(=O)NC(CCCN=C(N)N)C(=O)O)N)O |
Canonical SMILES | CC(C(C(=O)NC(CO)C(=O)NC(CCCCN)C(=O)NC(CC1=CC=C(C=C1)O)C(=O)NC(CCCN=C(N)N)C(=O)O)N)O |
Sequence | TSKYR |
Synonyms | d-sero-2-NKT neo-kyotorphin neokyotorphin neokyotorphine alpha137-141 Thr-Ser-Lys-Tyr-Arg threonyl-seryl-lysyl-tyrosyl-arginine TSKYR peptide |
Reference | 1: Blishchenko EY, Mernenko OA, Yatskin ON, Ziganshin RH, Philippova MM, Karelin AA, Ivanov VT. Neokyotorphin and neokyotorphin (1-4): secretion by erythrocytes and regulation of tumor cell growth. FEBS Lett. 1997 Sep 1;414(1):125-8. PubMed PMID: 9305745. 2: Sazonova OV, Blishchenko EY, Tolmazova AG, Khachin DP, Leontiev KV, Karelin AA, Ivanov VT. Stimulation of fibroblast proliferation by neokyotorphin requires Ca influx and activation of PKA, CaMK II and MAPK/ERK. FEBS J. 2007 Jan;274(2):474-84. PubMed PMID: 17229152. 3: Ignat/'ev DA, Sukhova GS, Liashkov AE. [Temperature and cardiotropic effects of kyotorphin and neokyotorphin in hibernating and nonhibernating animals]. Usp Fiziol Nauk. 2009 Jul-Sep;40(3):68-88. Review. Russian. PubMed PMID: 19764629. 4: Bronnikov G, Dolgacheva L, Zhang SJ, Galitovskaya E, Kramarova L, Zinchenko V. The effect of neuropeptides kyotorphin and neokyotorphin on proliferation of cultured brown preadipocytes. FEBS Lett. 1997 Apr 21;407(1):73-7. PubMed PMID: 9141484. 5: Blischenko EYu, Mernenko OA, Yatskin ON, Ziganshin RH, Philippova MM, Karelin AA, Ivanov VT. Neokyotorphin and neokyotorphin (1-4): cytolytic activity and comparative levels in rat tissues. Biochem Biophys Res Commun. 1996 Jul 25;224(3):721-7. PubMed PMID: 8713113. 6: Sazonova OV, Blishchenko EY, Kalinina OA, Egorova NS, Surovoy AY, Philippova MM, Karelin AA, Ivanov VT. Proliferative activity of neokyotorphin-related hemoglobin fragments in cell cultures. Protein Pept Lett. 2003 Aug;10(4):386-95. PubMed PMID: 14529492. 7: Takagi H, Shiomi H, Fukui K, Hayashi K, Kiso Y, Kitagawa K. Isolation of a novel analgesic pentapeptide, neo-kyotorphin, from bovine brain. Life Sci. 1982 Oct 18-25;31(16-17):1733-6. PubMed PMID: 7154833. |
PubChem Compound | 122173 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume